1,3,5-Trichloro-2-isocyanobenzene

• IUPAC Name: 1,3,5-trichloro-2-isocyanobenzene
• InChI: InChI=1S/C7H2Cl3N/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H
• InChI Key: FXJGRGSNBWBJRZ-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=C(C=C(C=C1Cl)Cl)Cl
• Molecular Formula: C7H2Cl3N
• DSSTOX Substance ID: DTXSID50375295
• Molecular Weight: 206.5 g/mol
• CAS RN: 157766-10-4

Description

1,3,5-Trichloro-2-isocyanobenzene, also known as TCIC, is a synthetic compound that has been widely used in scientific research applications. TCIC is a member of the isocyanobenzene family, which has been extensively studied due to its diverse range of biological activities.

Scientific Research Applications

1,3,5-Trichloro-2-isocyanobenzene has been widely used in scientific research applications due to its ability to inhibit the activity of several enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. 1,3,5-Trichloro-2-isocyanobenzene has also been shown to inhibit the activity of tyrosinase, an enzyme that is involved in the production of melanin.

Mechanism of Action

The mechanism of action of 1,3,5-Trichloro-2-isocyanobenzene involves the formation of a covalent bond between the isocyanate group of 1,3,5-Trichloro-2-isocyanobenzene and the active site of the enzyme. This covalent bond leads to the inhibition of the enzyme's activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3,5-Trichloro-2-isocyanobenzene have been extensively studied. 1,3,5-Trichloro-2-isocyanobenzene has been shown to decrease the production of melanin in melanoma cells, which could have implications for the treatment of skin cancer. It has also been shown to decrease the activity of acetylcholinesterase in the brain, which could have implications for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1,3,5-Trichloro-2-isocyanobenzene in lab experiments is its ability to selectively inhibit the activity of specific enzymes. This can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using 1,3,5-Trichloro-2-isocyanobenzene is its toxicity. 1,3,5-Trichloro-2-isocyanobenzene can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1,3,5-Trichloro-2-isocyanobenzene. One area of research could involve the development of 1,3,5-Trichloro-2-isocyanobenzene derivatives that are less toxic and more selective in their inhibition of specific enzymes. Another area of research could involve the use of 1,3,5-Trichloro-2-isocyanobenzene in combination with other compounds to enhance its biological activity. Finally, the use of 1,3,5-Trichloro-2-isocyanobenzene in the development of new drugs for the treatment of various diseases could be an interesting avenue for future research.
Conclusion
In conclusion, 1,3,5-Trichloro-2-isocyanobenzene is a synthetic compound that has been widely used in scientific research applications. Its ability to selectively inhibit the activity of specific enzymes has made it a valuable tool for studying various biological processes. While there are limitations to its use, there are also several future directions for research involving 1,3,5-Trichloro-2-isocyanobenzene that could lead to new discoveries and potential treatments for various diseases.

Synthesis Methods

The synthesis of 1,3,5-Trichloro-2-isocyanobenzene involves the reaction of 1,3,5-trichlorobenzene with potassium cyanate in the presence of a catalyst. The resulting product is purified through a series of recrystallizations and characterized using various spectroscopic techniques.